![molecular formula C24H24N4O B2763806 4-tert-butyl-N-[3-(3-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl]benzamide CAS No. 847388-36-7](/img/structure/B2763806.png)
4-tert-butyl-N-[3-(3-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl]benzamide
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Overview
Description
Scientific Research Applications
Polyimides with Electrochromic Properties
Hui-min Wang and S. Hsiao (2014) studied bis(triarylamine)-based polyimides, showing high thermal stability and ambipolar electrochromic properties. These materials, synthesized using diamine monomers including N,N-bis(4-aminophenyl)-N′,N′-bis(4-tert-butylphenyl)-1,4-phenylenediamine, exhibited high contrast ratios and potential applications in flexible electrochromic devices (Wang & Hsiao, 2014).
Benzimidazole Derivatives as Renin Inhibitors
Tokuhara et al. (2018) developed benzimidazole derivatives, including 2-tert-butyl-4-[(3-methoxypropyl)amino]-N-(2-methylpropyl)-N-[(3S,5R)-5-(morpholin-4-ylcarbonyl)piperidin-3-yl]pyrimidine-5-carboxamide, as potent and orally bioavailable renin inhibitors. This research is crucial for developing new therapeutic agents for hypertension and cardiovascular diseases (Tokuhara et al., 2018).
Histamine H4 Receptor Ligands
Altenbach et al. (2008) synthesized a series of 2-aminopyrimidines as ligands for the histamine H4 receptor. This study focused on optimizing the potency of these compounds, which showed promise as anti-inflammatory agents and in pain management (Altenbach et al., 2008).
HDAC Inhibitors for Cancer Therapy
Zhou et al. (2008) described the development of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103), a small molecule histone deacetylase (HDAC) inhibitor. This compound, which shows selectivity for HDACs 1-3 and 11, has entered clinical trials for its potential in cancer therapy (Zhou et al., 2008).
Ortho-Linked Polyamides with High Glass Transition Temperatures
Hsiao et al. (2000) synthesized polyamides with high glass transition temperatures and thermal stability, using monomers like 4-tert-butylcatechol. These materials have potential applications in high-performance polymers (Hsiao, Yang & Chen, 2000).
Tetraphenylethene-Based Benzimidazoles for Electroluminescence
Tengfei Zhang et al. (2018) synthesized tetraphenylethene-based benzimidazoles with aggregation-induced emission and mechanochromism properties, demonstrating potential for use in electroluminescent devices (Zhang et al., 2018).
Novel Polyimides with Low Dielectric Constants
Chern and Tsai (2008) reported on polyimides with low dielectric constants and high organosolubility, synthesized from diamines like 1,4-bis(4-aminophenoxy)-2,6-di-tert-butylbenzene. These materials are significant for electronics applications (Chern & Tsai, 2008).
H+/K+-ATPase Inhibitors for Gastric Acid Secretion
Ife et al. (1989) studied benzimidazole sulfoxides as inhibitors of H+/K+-ATPase, a key enzyme in gastric acid secretion. This research contributes to the development of drugs for gastrointestinal disorders (Ife et al., 1989).
Nucleophilic Substitutions in Organic Synthesis
Jasch et al. (2012) explored tert-butyl phenylazocarboxylates for nucleophilic substitutions and radical reactions in organic synthesis, demonstrating the versatility of these compounds in synthesizing complex molecules (Jasch, Höfling & Heinrich, 2012).
Metallopharmaceutical Agents in Cancer and Microbial Therapy
Ray et al. (2007) reported on palladium, gold, and silver N-heterocyclic carbene complexes with anticancer and antimicrobial properties. These complexes represent a new class of metallopharmaceutical agents (Ray et al., 2007).
Nonaqueous Capillary Electrophoresis in Drug Analysis
Ye et al. (2012) developed a nonaqueous capillary electrophoretic method for separating imatinib mesylate and related substances, a significant contribution to the quality control of pharmaceuticals (Ye et al., 2012).
Mechanism of Action
Target of Action
The primary target of this compound is Phosphatidylinositol-3-kinases (PI3K) . PI3Ks are lipid kinases that catalyze the phosphorylation of the hydroxyl group at the 3 position of PIP2 (phosphatidylinositol 4,5-diphosphate) to generate PIP3 (phosphatidylinositol 3,4,5-triphosphate), leading to the phosphorylation of Akt, a serine/threonine kinase .
Mode of Action
The compound acts against the human PI3Kα active site . By inhibiting PI3K, it prevents the phosphorylation of Akt, thereby disrupting various cellular functions including cell proliferation, growth, and differentiation .
Biochemical Pathways
The compound affects the PI3K/Akt pathway . This pathway is crucial in regulating cell survival, growth, and proliferation. By inhibiting PI3K, the compound disrupts this pathway, potentially leading to decreased cell proliferation and growth .
Result of Action
The compound has demonstrated in vitro cytotoxic activity against two cancer cell lines . It exhibits potent inhibitory activity against MCF-7 and Hela cell lines with IC50 values of 2.55 and 3.89 µM respectively .
properties
IUPAC Name |
4-tert-butyl-N-[3-(3-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N4O/c1-16-21(27-23-25-13-6-14-28(16)23)18-7-5-8-20(15-18)26-22(29)17-9-11-19(12-10-17)24(2,3)4/h5-15H,1-4H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBQOGSBHGCSHRI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C2N1C=CC=N2)C3=CC(=CC=C3)NC(=O)C4=CC=C(C=C4)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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